Cas no 51838-01-8 (2-cyano-N-(2-methylpropyl)acetamide)

• Product Name: 2-cyano-N-(2-methylpropyl)acetamide
• CAS No: 51838-01-8
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD03362173
• CID: 935966
• PubChem ID: 4586567
• Update Time: 2025-11-02

2-cyano-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(2-methylpropyl)acetamide
• 2-CYANO-N-ISOBUTYLACETAMIDE
• YCGSMOIWEZRTSG-UHFFFAOYSA-N
• BCA83801
• G35083
• SCHEMBL615361
• CS-0241975
• 2-Cyano-N-isobutyl-acetamide
• AKOS000202503
• Z169918906
• DTXSID90404573
• 51838-01-8
• EN300-24252
• N-isobutyl cyanoacetamide

• MDL： MFCD03362173
• Inchi： 1S/C7H12N2O/c1-6(2)5-9-7(10)3-4-8/h6H,3,5H2,1-2H3,(H,9,10)
• InChI Key： YCGSMOIWEZRTSG-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NCC(C)C

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 57-59 °C
• Boiling Point: 316.0±25.0 °C at 760 mmHg
• Flash Point: 144.9±23.2 °C
• PSA: 52.89
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-cyano-N-(2-methylpropyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-cyano-N-(2-methylpropyl)acetamide

Recent Advances in the Study of 2-cyano-N-(2-methylpropyl)acetamide (CAS: 51838-01-8) in Chemical Biology and Pharmaceutical Research

The compound 2-cyano-N-(2-methylpropyl)acetamide (CAS: 51838-01-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 2-cyano-N-(2-methylpropyl)acetamide as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure, featuring a cyano group and an amide linkage, makes it a valuable building block for the development of inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of small-molecule inhibitors for protein kinases, which are implicated in numerous diseases, including cancer and inflammatory disorders.

In addition to its synthetic applications, 2-cyano-N-(2-methylpropyl)acetamide has been investigated for its direct biological effects. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Further research is underway to explore its mechanism of action and optimize its efficacy through structural modifications.

Another area of interest is the compound's potential role in neurodegenerative diseases. A recent preprint on bioRxiv reported that derivatives of 2-cyano-N-(2-methylpropyl)acetamide displayed neuroprotective effects in cellular models of Alzheimer's disease. These findings open new avenues for the development of therapeutic agents targeting neurodegenerative pathways.

Despite these promising results, challenges remain in the clinical translation of 2-cyano-N-(2-methylpropyl)acetamide-based therapies. Issues such as bioavailability, toxicity, and specificity need to be addressed through rigorous preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-cyano-N-(2-methylpropyl)acetamide (CAS: 51838-01-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug synthesis to direct therapeutic effects, underscore its importance in the field. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its clinical potential.